N-(3,5-difluorophenyl)formamide
Overview
Description
Scientific Research Applications
Polymorphism in Fluorinated Formamides
One study focuses on the polymorphism of N-(2,6-difluorophenyl)formamide, which, while not the exact compound , provides insights into the structural versatility of closely related fluorinated formamides. Two distinct polymorphic forms were observed, demonstrating different packing arrangements and hydrogen bonding patterns in their crystal structures. This research highlights the significance of fluorinated formamides in studying polymorphism, which is crucial for understanding the material properties and stability of pharmaceutical compounds (Omondi et al., 2009).
Catalysis and Synthesis
Several studies explore the use of formamides in catalysis and organic synthesis. For example, formamides serve as precursors in the N-formylation of amines, a key step in synthesizing a wide range of complex molecules. This process is facilitated by various catalysts under solvent-free conditions or by employing green chemistry principles, demonstrating the formamides' versatility in organic synthesis and their potential in environmentally friendly processes (Baghbanian & Farhang, 2013).
Material Science Applications
In material science, the structural, thermal, and mechanical properties of polymorphs of fluorinated amides have been quantitatively investigated. This research is pivotal for the development of new materials with tailored properties for specific applications. The study on N-(3,5-difluorophenyl)-2,4-difluorobenzamide, a compound with a structural similarity to N-(3,5-difluorophenyl)formamide, reveals the influence of short, linear C-H⋅⋅⋅F intermolecular interactions on the material's properties. Such insights are valuable for designing materials with desired mechanical stiffness and hardness (Mondal et al., 2017).
Prebiotic Chemistry
Another intriguing application area is prebiotic chemistry, where formamide, a compound related to formamides, plays a role in the synthesis and degradation of nucleobases and nucleic acids. This research sheds light on the potential pathways for the origin of life, demonstrating how simple organic molecules could contribute to the formation of essential biomolecules under prebiotic conditions (Saladino et al., 2004).
properties
IUPAC Name |
N-(3,5-difluorophenyl)formamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO/c8-5-1-6(9)3-7(2-5)10-4-11/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYDUAODJWDWHKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)F)NC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90294138 | |
Record name | N-(3,5-difluorophenyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90294138 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
198077-69-9 | |
Record name | N-(3,5-difluorophenyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90294138 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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